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Introduction
Neon-20 (²⁰Ne) is the most abundant stable isotope of neon, accounting for approximately

90.48% of its natural abundance.[1][2] As a noble gas, its chemical reactivity is extremely low;

however, its nuclear properties are of significant interest in various fields of research, including

nuclear physics, astrophysics, and medical isotope production. This technical guide provides a

comprehensive overview of the fundamental nuclear properties of Neon-20, detailed

experimental methodologies for their determination, and visual representations of key concepts

and workflows.

Core Nuclear Properties of Neon-20
The fundamental characteristics of the Neon-20 nucleus are summarized in the tables below.

These properties are crucial for understanding its stability, behavior in nuclear reactions, and

potential applications.

Table 1: General Nuclear Properties of Neon-20
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Property Value

Symbol ²⁰Ne

Atomic Number (Z) 10

Neutron Number (N) 10

Mass Number (A) 20

Natural Abundance 90.48(3)%[2]

Half-life Stable

Table 2: Mass and Energy Properties of Neon-20
Property Value

Isotopic Mass 19.99244018(2) u[2]

Nuclear Mass 19.9869544 u

Mass Excess -7.04193 MeV

Mass Defect 0.1724593 u

Nuclear Binding Energy 160.64480319 MeV

Binding Energy per Nucleon 8.03224016 MeV

Neutron Separation Energy 16.86530(16) MeV

Proton Separation Energy 12.84346(0) MeV

Table 3: Spin and Parity of Neon-20
Property Value

Nuclear Spin (I) 0

Nuclear Parity (P) +

Experimental Protocols
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The determination of the nuclear properties of Neon-20 relies on a suite of sophisticated

experimental techniques. The following sections detail the methodologies for measuring its key

characteristics.

Determination of Atomic Mass via Mass Spectrometry
The precise atomic mass of Neon-20 is determined using mass spectrometry, a technique that

measures the mass-to-charge ratio of ions.

Methodology:

Sample Introduction and Ionization: A sample of purified neon gas is introduced into the high-

vacuum environment of a mass spectrometer. The neon atoms are then ionized, typically

using an electron ionization (EI) source, to produce positively charged ions (Ne⁺).

Ion Acceleration: The newly formed ions are accelerated by an electric field, imparting a

known kinetic energy to them.

Mass Analysis: The accelerated ions then enter a magnetic field, which is perpendicular to

their direction of travel. The magnetic field deflects the ions into a curved path. The radius of

this path is dependent on the mass-to-charge ratio of the ion; lighter ions are deflected more

than heavier ones.

Detection: An ion detector, such as an electron multiplier or a Faraday cup, is positioned to

intercept the separated ion beams. The detector measures the intensity of each ion beam,

which is proportional to the abundance of that particular isotope.

Data Analysis: The relative abundances of the different neon isotopes (²⁰Ne, ²¹Ne, and ²²Ne)

are determined from the detector signals. The atomic mass of Neon-20 is then calculated by

precisely measuring its deflection compared to a known mass standard. The weighted

average of the isotopic masses, based on their natural abundances, gives the atomic weight

of neon.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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